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Compound of Interest

Compound Name:
6-methoxy-1,4-oxazepane

hydrochloride

CAS No.: 2639427-64-6

Cat. No.: B6186786

Get Quote

Part 1: Executive Summary & Core Directive
6-Methoxy-1,4-oxazepane hydrochloride represents a specialized "homomorpholine"

scaffold, offering a unique vector for exploring chemical space beyond the ubiquitous

morpholine and piperazine rings. While 1,4-oxazepanes are privileged structures in dopamine

receptor modulation (e.g., D4 ligands) and peptidomimetic design, their adoption is often

hindered by synthetic reproducibility challenges—specifically regarding stereochemical integrity

at the C6 position and the hygroscopic nature of the hydrochloride salt.

This guide moves beyond standard catalog listings to address the causality of experimental

failure. It provides a self-validating protocol for the synthesis and handling of this compound,

contrasting its physicochemical profile with established alternatives to support rational scaffold

selection.
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The decision to incorporate a 6-methoxy-1,4-oxazepane ring instead of a morpholine or 1,4-

diazepane should be data-driven. The following analysis highlights the trade-offs in solubility,

basicity, and metabolic stability.

Performance Matrix: Oxazepane vs. Alternatives
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Feature
6-Methoxy-1,4-

Oxazepane
Morpholine 1,4-Diazepane

Implication for

Drug Design

Ring Size
7-Membered

(Flexible)

6-Membered

(Chair)

7-Membered

(Flexible)

Oxazepane

offers unique 3D

vectors; less rigid

than morpholine.

LogP

(Lipophilicity)

~ -0.2 to 0.1

(Est.)
-0.86 -0.72

The methoxy

group and extra

methylene

increase

lipophilicity vs.

morpholine,

aiding

permeability.

pKa (Conj. Acid) ~ 8.0 – 8.5 8.36 ~ 9.5 (N1/N4)

Oxazepane is

less basic than

diazepane,

reducing

lysosomal

trapping risk.

H-Bonding
Acceptor (O),

Donor/Acc (NH)

Acceptor (O),

Donor/Acc (NH)

Donor/Acc (2x

NH)

The 6-OMe adds

a specific H-bond

acceptor vector

absent in

unsubstituted

analogs.

Metabolic

Stability
Moderate High Low to Moderate

The 7-membered

ring is more

prone to

oxidative

metabolism than

the morpholine

chair.
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Decision Logic for Scaffold Selection
Use the following logic to determine if 6-methoxy-1,4-oxazepane is the correct building block

for your campaign.

Start: Scaffold Selection

Is Aqueous Solubility Limiting?

Is Novel IP/Vector Required?

No

Select: Morpholine
(High Solubility, Stable)

Yes (Critical)

Is pKa < 9.0 Required?

Yes No (Standard)

Select: 1,4-Diazepane
(High Basicity, Bis-amine)

No

Select: 6-Methoxy-1,4-Oxazepane
(Novel Vector, Balanced pKa)

Yes

Click to download full resolution via product page

Caption: Decision tree for selecting 6-methoxy-1,4-oxazepane based on physicochemical

constraints.

Part 3: Self-Validating Experimental Protocol
The primary reproducibility bottleneck for 6-methoxy-1,4-oxazepane HCl lies in the O-

methylation step (if starting from the 6-hydroxy precursor) and the salt stoichiometry. The 6-

position is sterically sensitive; improper methylation conditions can lead to elimination (alkene

formation) or racemization.
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Synthesis & Validation Workflow
Objective: Synthesize 6-methoxy-1,4-oxazepane HCl from tert-butyl 6-hydroxy-1,4-oxazepane-

4-carboxylate.

Step 1: Regioselective O-Methylation
Context: Direct methylation of the secondary alcohol requires thermodynamic control to prevent

beta-elimination.

Reagents: Sodium Hydride (NaH, 60% dispersion), Methyl Iodide (MeI), DMF (Anhydrous).

[1]

Protocol:

Dissolve tert-butyl 6-hydroxy-1,4-oxazepane-4-carboxylate (1.0 eq) in anhydrous DMF

(0.2 M) under N₂.

Cool to 0°C (Critical for suppressing elimination).

Add NaH (1.2 eq) portion-wise. Stir for 30 min at 0°C until gas evolution ceases.

Add MeI (1.5 eq) dropwise.

Allow to warm to RT and stir for 4 hours.

Self-Validation Point: TLC/LCMS must show disappearance of the alcohol (broad OH stretch

in IR, or mass shift +14). If alkene byproduct is observed (>5%), reduce temperature to

-10°C for the NaH addition in the next run.

Step 2: N-Boc Deprotection & Salt Formation
Context: HCl salts of oxazepanes are hygroscopic. Excess HCl can lead to degradation or

sticky gums.

Reagents: 4M HCl in Dioxane, Diethyl Ether (Et₂O).

Protocol:
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Dissolve the methylated intermediate in minimal 1,4-dioxane.

Add 4M HCl in dioxane (10 eq) at 0°C. Stir for 3 hours.

Precipitation (Crucial): Do not evaporate to dryness immediately. Add anhydrous Et₂O (10

volumes) to induce precipitation of the hydrochloride salt.

Filter the solid under N₂ (to avoid moisture uptake).

Dry in a vacuum desiccator over P₂O₅.

Quality Control (QC) Parameters
Parameter Method

Acceptance
Criteria

Reproducibility
Note

Identity ¹H NMR (DMSO-d₆)
Singlet at ~3.3 ppm

(3H, OMe).

Ensure integration of

OMe matches the ring

protons (1:1 ratio).

Stereochemistry ¹H NMR / Chiral HPLC
Distinct coupling

constants for H6.

If chiral starting

material was used,

check for

epimerization

(cis/trans ratio).

Salt Stoichiometry
AgNO₃ Titration or

qNMR
0.95 – 1.05 eq HCl.

Excess HCl causes

hygroscopicity; low

HCl indicates free

base contamination.

Water Content Karl Fischer (KF) < 1.0% w/w.

High water content

alters melting point

and reaction

stoichiometry.

Visualizing the Critical Path

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6186786?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6-Hydroxy-N-Boc
Oxazepane

Step 1: Methylation
(NaH/MeI, 0°C)

QC: Check for
EliminationFail (Optimize T)

Step 2: Deprotection
(HCl/Dioxane)

Pass Step 3: Precipitation
(Anhydrous Et2O)

6-Methoxy-1,4-Oxazepane
HCl Salt

Click to download full resolution via product page

Caption: Synthesis workflow highlighting the critical QC checkpoint for elimination byproducts.

Part 4: Troubleshooting & Stability
Common Failure Modes

Hygroscopicity: The HCl salt absorbs atmospheric moisture rapidly, turning into a gum.

Solution: Store in aliquots under argon. Use a glovebox for weighing if possible.

Regioselectivity: During ring formation (if synthesizing the ring de novo), 6-membered vs. 7-

membered ring competition occurs.

Solution: Use the "Scalable Synthesis" approach utilizing specific amino-alcohol

precursors and thermodynamic control as detailed in recent literature [1, 2].

Stereochemical Drift: The C6 position is susceptible to epimerization under strong basic

conditions (e.g., prolonged exposure to NaH).

Solution: Quench the methylation reaction immediately upon completion.

References
Scalable Synthesis of 6-Functionalized 1,4-Oxazepanes.ChemRxiv, 2025. Link
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Nitrile derivative that acts as inhibitor of dipeptidyl peptidase 1.Patent EP4129989B1, 2023.

Link (Source for 6-methoxy-1,4-oxazepane synthesis protocol).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Oxazepane Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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